Cas no 2470280-11-4 ((1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo2.2.1heptane)

• Product Name: (1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo2.2.1heptane
• CAS No: 2470280-11-4
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• MDL: MFCD32711144
• CID: 5669923
• PubChem ID: 155819842
• Update Time: 2025-07-04

(1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• EN300-27103337
• (1R,3S,4S)-3-[(difluoromethoxy)methyl]-2-azabicyclo[2.2.1]heptane
• 2470280-11-4
• (1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo2.2.1heptane

• MDL： MFCD32711144
• Inchi： 1S/C8H13F2NO/c9-8(10)12-4-7-5-1-2-6(3-5)11-7/h5-8,11H,1-4H2/t5-,6+,7+/m0/s1
• InChI Key： WLZGJCRFTUGWRA-RRKCRQDMSA-N
• SMILES： FC(OC[C@@H]1[C@H]2CC[C@H](C2)N1)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on (1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo2.2.1heptane

Compound CAS No 2470280-11-4: (1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo[2.2.1]heptane

The compound with CAS No 2470280-11-4, known as (1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo[2.2.1]heptane, is a structurally complex molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are characterized by their rigid and stable frameworks. The presence of a difluoromethoxy group introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its bicyclic structure provides an ideal platform for modulating pharmacokinetic properties such as solubility, permeability, and bioavailability. Researchers have explored its use in designing inhibitors for key enzymes involved in metabolic pathways, demonstrating its versatility in medicinal chemistry.

The synthesis of (1R,3S,4S)-3-(difluoromethoxy)methyl-2-azabicyclo[2.2.1]heptane involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. The use of chiral auxiliaries and transition metal catalysts has enabled the construction of the bicyclic framework with high enantioselectivity. This approach not only ensures the correct stereochemistry but also enhances the overall yield of the reaction.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with specific receptors makes it a potential candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research is focused on optimizing its pharmacodynamic properties to improve efficacy while minimizing adverse effects.

The structural uniqueness of CAS No 2470280-11-4 also lends itself to applications in materials science. Its rigid bicyclic structure can be utilized in the development of advanced polymers and nanomaterials with tailored mechanical and thermal properties. Preliminary studies have demonstrated its potential as a precursor for self-healing materials and high-performance composites.

In conclusion, CAS No 2470280-11-4 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations in drug discovery and materials science.